N-(4-ethoxyphenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(6-methyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C21H20N4O4S2/c1-3-29-15-10-8-14(9-11-15)23-19(26)13-30-21-22-12-18-20(24-21)16-6-4-5-7-17(16)25(2)31(18,27)28/h4-12H,3,13H2,1-2H3,(H,23,26)
• InChI Key: QAFMKBJNYZZQJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)C
• Molecular Formula: C21H20N4O4S2
• Molecular Weight: 456.5 g/mol
• CAS No.: 895103-41-0

Description

N-(4-ethoxyphenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20N4O4S2 and its molecular weight is 456.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity Evaluation

A significant portion of the research around similar compounds to N-(4-ethoxyphenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide focuses on the synthesis of novel heterocyclic compounds derived from similar structures and their evaluation for various biological activities. These activities include anti-inflammatory, analgesic, antiviral, and antimicrobial properties.

• Anti-inflammatory and Analgesic Agents : Novel compounds derived from benzodifuranyl and thiazolopyrimidines have been synthesized and tested for their anti-inflammatory and analgesic properties. These compounds have shown significant cyclooxygenase inhibition (COX-1/COX-2) and exhibited analgesic and anti-inflammatory activities in animal models, comparing favorably with standard drugs such as sodium diclofenac (Abu‐Hashem et al., 2020).

• Antiviral Agents : Structure-activity relationship studies of pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives have led to the development of potent anti-HIV agents. Modifications in the structure have resulted in enhanced anti-HIV activity, highlighting the therapeutic potential of these compounds against HIV-1 and HIV-2 (Mizuhara et al., 2012).

• Antimicrobial Activities : Research on thiazoles and their fused derivatives has explored their reactivity and potential antimicrobial activities. Some newly synthesized derivatives have been tested against various bacterial and fungal strains, showing promise as antimicrobial agents (Wardkhan et al., 2008).

• Antioxidant Activity : Thiopyrimidine derivatives have been synthesized and evaluated for their antioxidant activity. These compounds have shown significant free radical scavenging ability, highlighting their potential as antioxidants in pharmaceutical applications (Akbas et al., 2018).